Cas no 2639433-71-7 (N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride)
N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2639433-71-7
- N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride
- EN300-26869417
-
- MDL: MFCD33549712
- Inchi: 1S/C17H28N4O.2ClH/c1-4-15-19-11(2)16(12(3)20-15)17(22)21-14(10-18)13-8-6-5-7-9-13;;/h13-14H,4-10,18H2,1-3H3,(H,21,22);2*1H
- InChI Key: AQOTZZBPFKCMIT-UHFFFAOYSA-N
- SMILES: Cl.Cl.O=C(C1=C(C)N=C(CC)N=C1C)NC(CN)C1CCCCC1
Computed Properties
- Exact Mass: 376.1796670g/mol
- Monoisotopic Mass: 376.1796670g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 345
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.9Ų
N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26869417-1g |
N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride |
2639433-71-7 | 95% | 1g |
$914.0 | 2023-09-11 | |
| Enamine | EN300-26869417-5g |
N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride |
2639433-71-7 | 95% | 5g |
$2650.0 | 2023-09-11 | |
| Enamine | EN300-26869417-10g |
N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride |
2639433-71-7 | 95% | 10g |
$3929.0 | 2023-09-11 | |
| Enamine | EN300-26869417-0.05g |
N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride |
2639433-71-7 | 95.0% | 0.05g |
$212.0 | 2025-03-20 | |
| Enamine | EN300-26869417-0.1g |
N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride |
2639433-71-7 | 95.0% | 0.1g |
$317.0 | 2025-03-20 | |
| Enamine | EN300-26869417-0.25g |
N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride |
2639433-71-7 | 95.0% | 0.25g |
$452.0 | 2025-03-20 | |
| Enamine | EN300-26869417-0.5g |
N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride |
2639433-71-7 | 95.0% | 0.5g |
$713.0 | 2025-03-20 | |
| Enamine | EN300-26869417-1.0g |
N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride |
2639433-71-7 | 95.0% | 1.0g |
$914.0 | 2025-03-20 | |
| Enamine | EN300-26869417-2.5g |
N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride |
2639433-71-7 | 95.0% | 2.5g |
$1791.0 | 2025-03-20 | |
| Enamine | EN300-26869417-5.0g |
N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride |
2639433-71-7 | 95.0% | 5.0g |
$2650.0 | 2025-03-20 |
N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride
N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride (CAS No. 2639433-71-7): An Overview
N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride (CAS No. 2639433-71-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrimidine and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.
The chemical structure of N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride is characterized by a pyrimidine core with specific substituents that enhance its biological activity. The presence of the amino group and the cyclohexyl ring in the side chain contributes to its binding affinity and selectivity for certain biological targets. Additionally, the dihydrochloride salt form ensures better solubility and stability, which are crucial for pharmaceutical formulations.
Recent studies have focused on the potential therapeutic applications of this compound. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play a critical role in cellular signaling pathways and are implicated in various diseases, including neurological disorders, cardiovascular diseases, and metabolic disorders. The ability of N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride to interact with specific GPCRs has been demonstrated in several in vitro and in vivo models.
In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride for the adenosine A1 receptor. The results showed that this compound exhibited high affinity and selectivity for the A1 receptor compared to other adenosine receptor subtypes. This finding suggests that it could be developed as a potential therapeutic agent for conditions such as sleep disorders and pain management.
Another area of interest is the potential use of N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride in cancer therapy. Preliminary studies have indicated that this compound may have anti-proliferative effects on certain cancer cell lines. In a study published in Cancer Research, researchers found that treatment with N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride led to significant inhibition of cell growth and induction of apoptosis in human breast cancer cells. Further investigations are underway to elucidate the mechanisms underlying these effects and to explore its potential as an anticancer agent.
The pharmacokinetic properties of N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride have also been studied extensively. In preclinical trials, this compound demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It was found to have good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, toxicity studies have shown that it has a low toxicity profile at therapeutic doses.
The synthesis of N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving condensation, cyclization, and salt formation steps. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact. Recent advancements in green chemistry have led to the development of more sustainable synthetic methods for this compound.
In conclusion, N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride (CAS No. 2639433-71-7) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.
2639433-71-7 (N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)